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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of silver
chlorate (AgClO₃) in aqueous and organic media. The data and protocols presented are

intended to support research and development activities where this compound is utilized.

Silver chlorate is a white, tetragonal crystalline solid known for its oxidizing properties and

sensitivity to light.[1][2] A thorough understanding of its solubility is critical for its application in

organic synthesis and inorganic chemistry experiments.[1][3]

Quantitative Solubility Data
The solubility of silver chlorate is highly dependent on the solvent and temperature. The

following tables summarize the available quantitative data to facilitate comparison.

Table 1: Solubility of Silver Chlorate in Water[1][4][5][6]
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Temperature (°C) Solubility (g / 100 g H₂O)

10 10.4[4][5][6][7]

15 10.0[1]

20 15.3[4][5][6][7]

25 14.46 (g / 100g solution)[4][5][6]

27 20.0[1]

40 26.8[4][5][6][7]

80 50.0[1]

Table 2: Solubility of Silver Chlorate in Organic Solvents

Silver chlorate exhibits limited but notable solubility in some organic solvents.

Solvent Temperature (°C)
Solubility (g / 100 g
Solvent)

Reference

Ethanol Not Specified
Slightly soluble /

Sparingly soluble
[1][3][5][8]

Acetone 0 10.4 [7]

Acetone 10 15.3 [7]

Acetone 20 20.9 [7]

Acetone 25 26.8 [7]

Experimental Protocol: Isothermal Solubility
Determination
This section details a standardized methodology for determining the solubility of silver
chlorate in a given solvent at a constant temperature. This method is based on the principle of

creating a saturated solution and then quantifying the dissolved solute.
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Materials:

Silver Chlorate (AgClO₃), ≥99.9% purity

Solvent of interest (e.g., deionized water, absolute ethanol)

Constant temperature water bath or incubator

20 mL screw-cap glass vials

Magnetic stirrer and stir bars

Syringe filters (0.22 µm, solvent-compatible)

Analytical balance (± 0.0001 g)

Volumetric flasks and pipettes

Appropriate analytical instrument for quantification (e.g., ICP-MS for silver content, or

gravimetric analysis)

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of silver chlorate to a glass

vial containing a known volume (e.g., 10 mL) of the solvent. An excess is necessary to

ensure saturation is achieved.

Equilibration: Seal the vial tightly and place it in the constant temperature water bath. Stir the

mixture vigorously using a magnetic stirrer. Allow the solution to equilibrate for a minimum of

24 hours to ensure the dissolution equilibrium is reached.

Phase Separation: After equilibration, cease stirring and allow the undissolved solid to settle

for at least 2 hours while maintaining the constant temperature. This step is crucial to avoid

particulate matter in the sample.

Sample Extraction: Carefully draw a known volume of the clear supernatant using a pre-

warmed (or cooled, to match the experimental temperature) syringe. Immediately attach a

syringe filter and dispense the saturated solution into a pre-weighed volumetric flask.
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Quantification:

Gravimetric Method: Evaporate the solvent from the volumetric flask under controlled

conditions (e.g., in an oven at a temperature below the decomposition point of AgClO₃,

approx. 270°C). Weigh the remaining solid residue to determine the mass of dissolved

silver chlorate.[1]

Spectroscopic Method: Dilute the filtered solution to a known volume. Analyze the

concentration of silver ions (Ag⁺) using a calibrated analytical technique such as

Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Calculation: Calculate the solubility in grams of solute per 100 g of solvent. Ensure to

account for the density of the solvent at the experimental temperature when converting

volumes to masses.

Visualized Workflows and Relationships
To better illustrate the processes and factors involved in solubility studies, the following

diagrams are provided.
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Caption: Experimental workflow for determining silver chlorate solubility.
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Caption: Key factors influencing the solubility of silver chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/silver-chlorate.html
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.webqc.org/compound.php?compound=Silver+chlorate
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4680763_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4680763_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4680763.htm
https://www.sciencemadness.org/smwiki/index.php/Solubility
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5870
https://www.benchchem.com/product/b1588454#silver-chlorate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1588454#silver-chlorate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1588454#silver-chlorate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1588454#silver-chlorate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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